2-Methoxycinnamaldehyde
2-Methoxycinnamaldehyde
O-methoxycinnamaldehyde appears as yellow crystals. (NTP, 1992)
Brand Name:
Vulcanchem
CAS No.:
1504-74-1
VCID:
VC20951075
InChI:
InChI=1S/C10H10O2/c1-12-10-7-3-2-5-9(10)6-4-8-11/h2-8H,1H3/b6-4-
SMILES:
COC1=CC=CC=C1C=CC=O
Molecular Formula:
C10H10O2
Molecular Weight:
162.18 g/mol
2-Methoxycinnamaldehyde
CAS No.: 1504-74-1
Cat. No.: VC20951075
Molecular Formula: C10H10O2
Molecular Weight: 162.18 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | O-methoxycinnamaldehyde appears as yellow crystals. (NTP, 1992) |
|---|---|
| CAS No. | 1504-74-1 |
| Molecular Formula | C10H10O2 |
| Molecular Weight | 162.18 g/mol |
| IUPAC Name | (Z)-3-(2-methoxyphenyl)prop-2-enal |
| Standard InChI | InChI=1S/C10H10O2/c1-12-10-7-3-2-5-9(10)6-4-8-11/h2-8H,1H3/b6-4- |
| Standard InChI Key | KKVZAVRSVHUSPL-XQRVVYSFSA-N |
| Isomeric SMILES | COC1=CC=CC=C1/C=C\C=O |
| SMILES | COC1=CC=CC=C1C=CC=O |
| Canonical SMILES | COC1=CC=CC=C1C=CC=O |
| Boiling Point | 160.00 to 161.00 °C. @ 12.00 mm Hg |
| Flash Point | greater than 200 °F (NTP, 1992) |
| Melting Point | 111 to 115 °F (NTP, 1992) |
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